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Abstract
This technical guide provides a comprehensive overview of 5-methyl-1H-indole-4-carboxylic
acid (CAS Number: 1360950-77-1), a heterocyclic building block with significant potential in

medicinal chemistry and materials science. While specific data for this particular isomer is

emerging, this document synthesizes foundational knowledge from structurally related indole-4-

carboxylic acids to offer valuable, field-proven insights. We will delve into its physicochemical

properties, propose a robust synthetic pathway with detailed protocols, explore its potential

biological significance based on established structure-activity relationships of the indole

scaffold, and provide standardized methodologies for its characterization and analysis. This

guide is intended to serve as a foundational resource to empower researchers in leveraging

this molecule for novel discoveries.

Introduction: The Strategic Importance of the Indole
Scaffold
The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of

numerous natural products, pharmaceuticals, and biologically active compounds[1]. Its unique

aromatic and electronic properties allow it to interact with a wide array of biological targets,

leading to diverse pharmacological activities, including anticancer, anti-inflammatory, and
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antiviral effects[2][3]. The strategic placement of substituents on the indole ring can profoundly

modulate its biological activity, making compounds like 5-methyl-1H-indole-4-carboxylic acid
valuable probes in drug discovery programs[1].

The 4-carboxylic acid substitution on the indole ring is of particular interest. It provides a handle

for further chemical modifications, such as amidation or esterification, enabling the exploration

of structure-activity relationships (SAR) and the development of targeted therapeutics. The

addition of a methyl group at the 5-position can further influence the molecule's lipophilicity and

metabolic stability, potentially enhancing its pharmacokinetic profile.

This guide will provide a detailed exploration of 5-methyl-1H-indole-4-carboxylic acid,

offering both established data and expert-driven extrapolation to facilitate its application in

research and development.

Physicochemical and Structural Properties
While extensive experimental data for 5-methyl-1H-indole-4-carboxylic acid is not yet widely

published, we can infer its key properties based on its structure and data from its close

analogs, such as methyl indole-4-carboxylate[4][5].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/20420
https://www.benchchem.com/pdf/The_Biological_Activity_of_Methyl_7_methoxy_1H_indole_4_carboxylate_Derivatives_A_Field_with_Unexplored_Potential.pdf
https://www.benchchem.com/product/b2815399?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10953485/
https://www.benchchem.com/product/b2815399?utm_src=pdf-body
https://www.benchchem.com/product/b2815399?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/273880
https://pubchem.ncbi.nlm.nih.gov/compound/2733668
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2815399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (Predicted/Inferred) Source

CAS Number 1360950-77-1 --INVALID-LINK--

Molecular Formula C₁₀H₉NO₂ --INVALID-LINK--

Molecular Weight 175.19 g/mol --INVALID-LINK--

Appearance White to off-white solid
General observation for similar

compounds

Solubility

Soluble in organic solvents like

DMSO, DMF, and alcohols;

limited solubility in water.

Inferred from related indole

carboxylic acids

Melting Point

Not yet determined

experimentally. Likely >200 °C,

similar to other indole

carboxylic acids.

pKa
Estimated to be around 4-5 for

the carboxylic acid group.

General pKa for benzoic acid

derivatives

Synthesis and Purification: A Proposed
Experimental Workflow
A robust and reproducible synthesis is paramount for the successful application of any

chemical entity. While a specific, peer-reviewed synthesis for 5-methyl-1H-indole-4-
carboxylic acid is not readily available in the literature, a plausible and efficient route can be

designed based on well-established indole synthesis methodologies and patent literature for

analogous compounds[6][7]. The proposed workflow involves a multi-step process beginning

with a suitable starting material, followed by indole ring formation, and concluding with the

hydrolysis of an ester precursor.

Diagram of the Proposed Synthetic Workflow
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Caption: A generalized workflow for the synthesis of 5-methyl-1H-indole-4-carboxylic acid.

Step-by-Step Experimental Protocol
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This protocol is adapted from a known procedure for the synthesis of 1-methyl-1H-indole-4-

carboxylic acid and is expected to be applicable with minor modifications[6].

Part 1: Synthesis of the Ester Precursor (Methyl 5-methyl-1H-indole-4-carboxylate)

This step would typically involve a named reaction for indole synthesis, such as the Fischer,

Bartoli, or a palladium-catalyzed cyclization. The specifics of this step would depend on the

chosen starting materials.

Part 2: Hydrolysis to the Carboxylic Acid

Reaction Setup: In a round-bottom flask, dissolve the methyl 5-methyl-1H-indole-4-

carboxylate intermediate in a mixture of tetrahydrofuran (THF) and methanol (MeOH) (e.g., a

5:1 v/v ratio).

Addition of Base: To the stirred solution, add an aqueous solution of lithium hydroxide (LiOH)

(e.g., 2 M solution, 10-20 equivalents).

Reaction Monitoring: Stir the resulting mixture at a controlled temperature (e.g., 30-40 °C) for

12-24 hours. The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the

starting material is consumed.

Work-up:

Once the reaction is complete, remove the organic solvents under reduced pressure.

The remaining aqueous solution can be washed with a non-polar organic solvent like ethyl

acetate to remove any unreacted starting material or non-polar impurities.

Carefully adjust the pH of the aqueous layer to 5-6 using a dilute acid (e.g., 1 M HCl). This

will protonate the carboxylate and cause the product to precipitate.

Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry under

vacuum to yield the crude 5-methyl-1H-indole-4-carboxylic acid.

Part 3: Purification
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The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or acetone/hexane) or by column chromatography on silica gel if necessary.

Potential Biological Activity and Therapeutic
Applications
The indole scaffold is a "privileged structure" in drug discovery, and its derivatives have shown

a wide range of biological activities[3]. While specific biological data for 5-methyl-1H-indole-4-
carboxylic acid is not yet available, we can extrapolate its potential applications based on the

known pharmacology of related compounds.

Diagram of Potential Therapeutic Areas

5-methyl-1H-indole-4-carboxylic acid

Potential Therapeutic Targets Potential Therapeutic Areas

Core Scaffold

Kinases
interacts with

GPCRsinteracts with

Enzymes (e.g., COX)

interacts with

Oncologyleads to

Infectious Diseasesleads to

Inflammationleads to

Click to download full resolution via product page

Caption: Potential therapeutic areas for derivatives of 5-methyl-1H-indole-4-carboxylic acid.

Anticancer Activity: Many indole derivatives are known to exhibit potent anticancer properties

by targeting various cellular pathways, including protein kinases and tubulin

polymerization[8]. The 5-methyl-1H-indole-4-carboxylic acid scaffold could serve as a

starting point for the development of novel kinase inhibitors or other anticancer agents.

Anti-inflammatory Effects: Indole-3-carboxylic acid derivatives have been investigated for

their anti-inflammatory properties, often through the inhibition of enzymes like
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cyclooxygenase (COX)[2]. The structural features of the target compound make it a

candidate for similar investigations.

Antimicrobial Properties: The indole nucleus is present in many natural and synthetic

compounds with antibacterial and antifungal activity. Derivatives of 5-methyl-1H-indole-4-
carboxylic acid could be explored for their potential to combat infectious diseases.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of the

synthesized compound. A combination of spectroscopic and chromatographic techniques

should be employed.

Technique Expected Observations Purpose

¹H NMR

Aromatic protons on the indole

ring, a singlet for the methyl

group, and a broad singlet for

the carboxylic acid proton.

Structural elucidation and

confirmation.

¹³C NMR

Resonances for the aromatic

carbons, the methyl carbon,

and the carbonyl carbon of the

carboxylic acid.

Confirmation of the carbon

skeleton.

Mass Spectrometry (MS)

A molecular ion peak

corresponding to the exact

mass of the compound.

Confirmation of molecular

weight and formula.

HPLC
A single major peak indicating

the purity of the compound.

Purity assessment and

quantification.

Infrared (IR) Spectroscopy

Characteristic absorption

bands for the N-H stretch of

the indole, the O-H and C=O

stretch of the carboxylic acid,

and aromatic C-H stretches.

Identification of functional

groups.

Standard Protocol for HPLC Analysis
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic

acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm and 280 nm.

Injection Volume: 10 µL.

Conclusion and Future Directions
5-methyl-1H-indole-4-carboxylic acid represents a promising, yet underexplored, building

block for the development of novel chemical entities with potential applications in medicine and

materials science. This guide has provided a comprehensive, albeit partially extrapolated,

overview of its properties, synthesis, and potential applications. As research in this area

progresses, it is anticipated that the specific biological activities and therapeutic potential of this

compound and its derivatives will be further elucidated. The protocols and insights provided

herein are intended to serve as a valuable starting point for researchers venturing into the

exploration of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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